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Compound of Interest

Compound Name: Butopyronoxyl!

Cat. No.: B165914

An in-depth analysis of the environmental fate and transport of the insect repellent
Butopyronoxyl reveals a significant lack of comprehensive data, hindering a complete
understanding of its environmental impact. While basic physicochemical properties are
documented, critical information regarding its degradation, mobility, and bioaccumulation
potential remains largely unavailable in public literature. This guide synthesizes the existing
information and highlights the critical data gaps that need to be addressed by the scientific
community.

Butopyronoxyl, also known by trade names such as Indalone, is a yellow to pale reddish-
brown liquid historically used as an insect repellent.[1][2][3] Its effectiveness in this capacity
has led to its inclusion in various formulations applied directly to the skin or clothing.[1][3]
However, a thorough assessment of its environmental behavior is hampered by a notable
scarcity of research. The University of Hertfordshire's Pesticide Properties Database explicitly
states that "Very little data is available regarding its environmental fate, ecotoxicology or
impacts on human health," a sentiment echoed by the lack of detailed studies in scientific
databases.

Physicochemical Characteristics: The Foundation of
Environmental Behavior

A compound's environmental journey is fundamentally governed by its physicochemical
properties. For Butopyronoxyl, some of these foundational data points have been established
and are summarized in Table 1. It is a liquid at room temperature with a relatively high boiling
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point and low vapor pressure, suggesting it is not highly volatile. It is practically insoluble in
water but miscible with organic solvents like alcohol and ether. This low water solubility
suggests a potential for partitioning into organic matter in the environment.

Table 1: Physicochemical Properties of Butopyronoxyl

Property Value Source(s)
Molecular Formula C12H1804
Molecular Weight 226.27 g/mol
Appearance \.(ell.ow to pale reddish-brown
liquid
Melting Point 25°C
Boiling Point 256-270°C at 760 mmHg
Density 1.054 g/mL at 25°C
Vapor Pressure 0.00619 mmHg at 25°C
Water Solubility Insoluble

Environmental Fate and Transport: Unanswered
Questions

The environmental fate of a chemical encompasses its degradation, mobility, and potential to
accumulate in organisms. For Butopyronoxyl, these critical aspects are largely
uncharacterized.

Degradation: A Black Box

The breakdown of Butopyronoxyl in the environment, whether through biological
(biodegradation) or chemical (e.g., hydrolysis, photolysis) processes, has not been detailed in
the available literature. Understanding the degradation pathways and the half-life of the
compound in different environmental compartments (soil, water, sediment) is crucial for
assessing its persistence. The absence of this information means that the potential for long-
term environmental contamination cannot be adequately evaluated.
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Mobility: Predicting Movement

The mobility of a chemical in the environment, particularly its potential to leach through soil and
contaminate groundwater, is often predicted using the soil organic carbon-water partitioning
coefficient (Koc). A high Koc value indicates that the substance is likely to bind to soil particles
and be less mobile, while a low Koc suggests it can move more freely with water. The
University of Hertfordshire's database flags Butopyronoxyl as "Very mobile," which would
imply a low Koc value. However, the database also warns of significant data gaps, and no
empirically determined Koc value for Butopyronoxyl could be found in the surveyed literature.
Without this key parameter, predictions of its movement in soil and aquatic systems are
speculative.

The following diagram illustrates the general factors influencing the environmental fate of a
pesticide, which would theoretically apply to Butopyronoxyl.

Figure 1. Generalized environmental fate pathways for a chemical like Butopyronoxyl.

Bioaccumulation: A Potential Concern

Bioaccumulation refers to the buildup of a chemical in an organism's tissues to a concentration
higher than that in the surrounding environment. This is a significant concern for persistent, fat-
soluble compounds. Given Butopyronoxyl's low water solubility, it is plausible that it could
bioaccumulate. However, no studies on its bioaccumulation factor (BCF) were identified.

Experimental Protocols: A Call for Research

The lack of data on the environmental fate of Butopyronoxyl means that there are no specific
experimental protocols to report. However, standardized methodologies, such as those
established by the Organisation for Economic Co-operation and Development (OECD), are
available to determine key environmental parameters. A hypothetical workflow for a soil
degradation study, a critical experiment that is currently lacking for Butopyronoxyl, is
presented below.
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Figure 2. A standard experimental workflow for a soil degradation study.
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Conclusion and Future Directions

The current body of knowledge on the environmental fate and transport of Butopyronoxyl is
insufficient to perform a comprehensive risk assessment. While its basic chemical and physical
properties provide some initial clues, the absence of empirical data on its degradation, mobility,
and bioaccumulation potential represents a significant knowledge gap.

For researchers, scientists, and drug development professionals, this highlights a clear need
for further investigation. Future research should prioritize conducting standardized tests to
determine the soil sorption coefficient (Koc), degradation half-lives in soil and water under
various conditions, and the bioaccumulation factor (BCF). Elucidating the degradation
pathways would also be critical to identifying any potentially more persistent or toxic
metabolites. Until such data becomes available, the environmental impact of Butopyronoxyl
will remain largely an open question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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